Cas no 1871738-87-2 (1-(2-Methylpyrimidin-4-yl)azetidine-3-carbonitrile)

1-(2-Methylpyrimidin-4-yl)azetidine-3-carbonitrile is a heterocyclic compound featuring a pyrimidine core linked to an azetidine ring bearing a nitrile functional group. This structure imparts versatility in pharmaceutical and agrochemical applications, serving as a valuable intermediate in the synthesis of biologically active molecules. The presence of the nitrile group enhances reactivity, enabling further derivatization, while the azetidine ring contributes to conformational rigidity, potentially improving binding affinity in target interactions. The 2-methylpyrimidinyl moiety may influence electronic properties, aiding in the modulation of pharmacokinetic profiles. This compound is particularly useful in medicinal chemistry for the development of kinase inhibitors and other therapeutic agents requiring precise molecular frameworks.
1-(2-Methylpyrimidin-4-yl)azetidine-3-carbonitrile structure
1871738-87-2 structure
Product Name:1-(2-Methylpyrimidin-4-yl)azetidine-3-carbonitrile
CAS No:1871738-87-2
MF:C9H10N4
MW:174.20250082016
CID:5332271
Update Time:2025-05-25

1-(2-Methylpyrimidin-4-yl)azetidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-(2-methylpyrimidin-4-yl)azetidine-3-carbonitrile
    • 1-(2-Methylpyrimidin-4-yl)azetidine-3-carbonitrile
    • Inchi: 1S/C9H10N4/c1-7-11-3-2-9(12-7)13-5-8(4-10)6-13/h2-3,8H,5-6H2,1H3
    • InChI Key: DVHORIVTQYFIOC-UHFFFAOYSA-N
    • SMILES: N1(C2C=CN=C(C)N=2)CC(C#N)C1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 225
  • XLogP3: 0.6
  • Topological Polar Surface Area: 52.8

1-(2-Methylpyrimidin-4-yl)azetidine-3-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6543-1411-2μmol
1-(2-methylpyrimidin-4-yl)azetidine-3-carbonitrile
1871738-87-2
2μmol
$85.5 2023-09-08
Life Chemicals
F6543-1411-5μmol
1-(2-methylpyrimidin-4-yl)azetidine-3-carbonitrile
1871738-87-2
5μmol
$94.5 2023-09-08
Life Chemicals
F6543-1411-10μmol
1-(2-methylpyrimidin-4-yl)azetidine-3-carbonitrile
1871738-87-2
10μmol
$103.5 2023-09-08
Life Chemicals
F6543-1411-20μmol
1-(2-methylpyrimidin-4-yl)azetidine-3-carbonitrile
1871738-87-2
20μmol
$118.5 2023-09-08
Life Chemicals
F6543-1411-1mg
1-(2-methylpyrimidin-4-yl)azetidine-3-carbonitrile
1871738-87-2
1mg
$81.0 2023-09-08
Life Chemicals
F6543-1411-2mg
1-(2-methylpyrimidin-4-yl)azetidine-3-carbonitrile
1871738-87-2
2mg
$88.5 2023-09-08
Life Chemicals
F6543-1411-3mg
1-(2-methylpyrimidin-4-yl)azetidine-3-carbonitrile
1871738-87-2
3mg
$94.5 2023-09-08
Life Chemicals
F6543-1411-4mg
1-(2-methylpyrimidin-4-yl)azetidine-3-carbonitrile
1871738-87-2
4mg
$99.0 2023-09-08
Life Chemicals
F6543-1411-5mg
1-(2-methylpyrimidin-4-yl)azetidine-3-carbonitrile
1871738-87-2
5mg
$103.5 2023-09-08
Life Chemicals
F6543-1411-10mg
1-(2-methylpyrimidin-4-yl)azetidine-3-carbonitrile
1871738-87-2
10mg
$118.5 2023-09-08

1-(2-Methylpyrimidin-4-yl)azetidine-3-carbonitrile Related Literature

Additional information on 1-(2-Methylpyrimidin-4-yl)azetidine-3-carbonitrile

1-(2-Methylpyrimidin-4-yl)azetidine-3-carbonitrile: A Comprehensive Overview

1-(2-Methylpyrimidin-4-yl)azetidine-3-carbonitrile (CAS No: 1871738-87-2) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, characterized by its unique structure, has been the subject of extensive research due to its potential applications in drug development and therapeutic interventions. The molecule combines a pyrimidine ring, a methyl group, and an azetidine ring with a cyano group, creating a complex yet functional architecture that offers promising avenues for biological activity.

The synthesis of 1-(2-Methylpyrimidin-4-yl)azetidine-3-carbonitrile involves advanced organic chemistry techniques, including multi-component reactions and catalytic processes. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity, making this compound more accessible for large-scale production and research purposes. The structural integrity of this molecule is crucial for its biological activity, as minor modifications can significantly alter its pharmacokinetic properties.

One of the most notable aspects of 1-(2-Methylpyrimidin-4-yl)azetidine-3-carbonitrile is its potential as a lead compound in drug discovery programs. Researchers have explored its ability to modulate various cellular pathways, particularly those involved in cancer, inflammation, and neurodegenerative diseases. For instance, recent findings suggest that this compound exhibits potent anti-proliferative activity against several cancer cell lines, making it a promising candidate for anti-cancer drug development.

The pharmacokinetic profile of 1-(2-Methylpyrimidin-4-yl)azetidine-3-carbonitrile has also been a focal point of recent investigations. Studies conducted in preclinical models indicate that this compound demonstrates favorable absorption, distribution, metabolism, and excretion (ADME) properties. These attributes are critical for ensuring that the compound can be effectively utilized in therapeutic settings without causing significant toxicity or adverse effects.

In addition to its pharmacological applications, 1-(2-Methylpyrimidin-4-yl)azetidine-3-carbonitrile has shown potential in other areas such as agrochemicals and materials science. Its ability to interact with specific molecular targets makes it a versatile compound with applications across multiple industries. Researchers are currently exploring its use as a fungicide and insecticide, leveraging its unique chemical properties to develop environmentally friendly solutions for crop protection.

Despite the promising prospects of 1-(2-Methylpyrimidin-4-yil)azetidine-3-carbonitrile, further research is required to fully understand its mechanisms of action and optimize its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advancing this compound from the laboratory to clinical trials and eventual commercialization.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm